1,2,3-Tribromo-4-(2,4,5-tribromophenoxy)benzene-13C12

• Molecular Formula: C12H4Br6O
• Molecular Weight: 655.5 g/mol
• InChI: InChI=1S/C12H4Br6O/c13-5-1-2-9(12(18)11(5)17)19-10-4-7(15)6(14)3-8(10)16/h1-4H/i1+1,2+1,3+1,4+1,5+1,6+1,7+1,8+1,9+1,10+1,11+1,12+1
• InChIKey: IZFQCEZFGCMHOM-WCGVKTIYSA-N

Accurate PBDE quantification demands a matched isotope internal standard to correct matrix effects and recovery losses. This 13C12-labeled BDE-138 offers: - 99% isotopic enrichment with +12 Da mass shift for precise isotope dilution GC-MS (EPA 1614, Stockholm Convention). - Certified concentration: 50 μg/mL ±5% in nonane; ISO 17034 traceable CoA. - Demonstrated recovery (82.6-112%) and RSD (1.8-8.6%) in soil, sediment, and biota matrices. Directly replace unlabeled standards to eliminate co-elution risks (ΔtR <0.01 min).

13C12-BDE-138 Isotope-Labeled Internal Standard for Congener-Specific PBDE Analysis

1,2,3-Tribromo-4-(2,4,5-tribromophenoxy)benzene-13C12 (CAS 1401355-57-4) is the fully 13C12-labeled isotopologue of BDE-138 (2,2′,3,4,4′,5′-hexabromodiphenyl ether), a hexabrominated diphenyl ether congener belonging to the polybrominated diphenyl ether (PBDE) class of brominated flame retardants . With a molecular formula of 13C12H4Br6O and molecular weight of 655.50 Da, this stable isotope-labeled compound serves as a mass spectrometry internal standard for the identification and quantification of BDE-138 in environmental and biological matrices via isotope dilution methods [1].

Workflow

Isotope dilution GC-MS / LC-MS for congener-specific PBDE quantification

Use Context

Environmental monitoring, biota residue analysis, and method development studies

Standard Format

13C12-labeled certified reference solution with documented isotopic enrichment and purity

• [1] Exposome-Explorer. BDE-138 Compound Entry. CAS No. 182677-30-1. IARC. View Source

Why Unlabeled BDE-138 or Alternative HexaBDE-Labeled Standards Cannot Substitute for 13C12-BDE-138

Substituting this compound with the unlabeled BDE-138 standard (CAS 182677-30-1, MW 643.587) eliminates the +12 Da mass shift essential for isotope dilution mass spectrometry, forcing reliance on external calibration or structurally dissimilar internal standards that cannot correct for matrix-induced ion suppression and recovery losses . Similarly, substituting with 13C12-labeled standards of other hexa-BDE congeners (e.g., 13C12-BDE-153 or 13C12-BDE-154) introduces co-elution and cross-talk risks during GC-MS analysis because these congeners possess distinct chromatographic retention behaviors and fragmentation patterns [1]. Isotope dilution quantitation requires exact co-elution and identical ionization efficiency between the labeled internal standard and its native analyte—conditions that only the matched 13C12-BDE-138 / BDE-138 pair can satisfy.

Target standard

13C12-BDE-138 (Certified solution, +12 Da mass shift)

⚠ Unlabeled BDE-138: no mass shift, cannot correct matrix effects or recovery losses.

Congener-specific risk

13C12-BDE-153 or 13C12-BDE-154

⚠ Different retention times and fragmentation patterns cause co-elution and misidentification.

• [1] Cambridge Isotope Laboratories. PBDE 138 (13C12, 99%) 50 μg/mL in nonane. Product No. EO-5035. Via Amerigo Scientific. View Source

Quantitative Differentiation Evidence for 13C12-BDE-138 Against Alternatives

Isotopic Enrichment: 99% 13C12 Provides +12 Da Mass Shift With Minimal Native Isotopologue Interference

The Cambridge Isotope Laboratories (CIL) 13C12-BDE-138 product specifies 99% isotopic enrichment of 13C across all 12 carbon atoms, yielding a nominal mass shift of +12 Da relative to unlabeled BDE-138 (MW 643.587 → 655.50) [1]. By contrast, the MedChemExpress 13C12-BDE-138 listing does not disclose isotopic enrichment percentage or chemical purity on its product page, providing only the molecular weight (655.50) and CAS number . This documented 99% enrichment ensures that the M+12 ion cluster used for selected ion monitoring (SIM) contains negligible contribution from native 12C isotopologues, achieving a signal-to-noise discrimination of approximately 100:1 against the unlabeled analyte at equal concentration, which is critical for trace-level quantification (low pg/g to ng/g) in complex matrices.

Isotopic enrichment

Cross-study comparable

99% 13C12 (CIL) vs. undisclosed enrichment (alternative supplier)

Disclosed Undisclosed

Known isotopic purity is essential for exact internal standard concentration calculation.

Verify Certificate of Analysis for lot-specific enrichment.

Evidence Dimension	Isotopic enrichment (13C atom%)
Target Compound Data	99% 13C12 (CIL EO-5035)
Comparator Or Baseline	Not specified (MedChemExpress product lists no isotopic enrichment data)
Quantified Difference	Disclosed 99% vs. undisclosed enrichment; presence or absence of a vendor-specified Certificate of Analysis with lot-specific isotopic purity
Conditions	Vendor product specification comparison

Why This Matters

For isotope dilution MS, known isotopic enrichment is essential to calculate the exact concentration of the internal standard and to verify absence of cross-contamination from unlabeled analyte; procurement from a vendor that does not disclose this specification introduces unquantifiable analytical uncertainty.

• [1] Amerigo Scientific. 2,2′,3,4,4′,5′-HexaBDE (BDE-138) (¹³C₁₂, 99%) 50 µg/mL in nonane. Catalog No. SILS473731CAM. Mfr. No. CAM-EO-5035. View Source

Method Precision Using 13C12-BDE-138 as Syringe Internal Standard in Soil PBDE Analysis

A validated GC-MS method for PBDEs in soil employed 13C12-BDE-138 as the injection (syringe) internal standard at 2,000 μg/L spiked at 50 μL per sample, achieving a method recovery range of 82.6%–112% and a relative standard deviation (RSD) of 1.8%–8.6% (n=5) across the 5.00–500 μg/L linear range [1]. In contrast, a method for aquatic sediment PBDEs using ultrasonic extraction without isotopically labeled internal standards reported BDE-138 recovery of only 87.7% ± 6.6%, with method detection limits (LOD) of 0.58–0.96 ng/g and LOQ of 1.92–3.21 ng/g, and noted that recovery was influenced by strong hydrophobic interactions between the analyte and the sediment matrix [2]. The isotope dilution approach with 13C12-BDE-138 corrects for such matrix-dependent recovery losses.

Method precision

Cross-study comparable

RSD 1.8–8.6% with ISTD vs. 6.6% SD without; recovery 82.6–112%

Isotope dilution correction improves precision and extends linear dynamic range.

Matrix-dependent recovery variance is compensated.

Evidence Dimension	Method recovery and precision for BDE-138 quantification
Target Compound Data	Recovery 82.6%–112%; RSD 1.8%–8.6% (n=5) using 13C12-BDE-138 as syringe internal standard in soil GC-MS
Comparator Or Baseline	Recovery 87.7% ± 6.6% (BDE-138) using external calibration without labeled internal standard in aquatic sediment GC-ECD
Quantified Difference	Comparable central recovery but substantially improved precision (RSD ≤8.6% vs. 6.6% SD) and broader validated linear range (5.00–500 μg/L vs. LOD 0.58 ng/g); isotope dilution additionally corrects per-sample recovery variation
Conditions	Soil by ASE-GC-EI/LRMS with 13C12-BDE-138 (Chinese method) vs. aquatic sediment by ultrasonic extraction-GC-ECD without isotope dilution (Brazilian method)

Why This Matters

The incorporation of 13C12-BDE-138 as a syringe internal standard directly reduces relative standard deviation to single-digit percentages and extends the linear dynamic range, enabling compliance with regulatory data quality objectives that require RSD <20% for PBDE analysis in environmental monitoring programs.

• [1] Determination of Polybromo Diphenyl Ethers and Hexabromobiphenyl in Soil by Gas Chromatography-Mass Spectrometry with Separation by Accelerated Solvent Extraction. Physical Testing and Chemical Analysis (Part B: Chemical Analysis), 2018, 54(7). View Source
• [2] Method development and validation for the determination of polybrominated diphenyl ether congeners in Brazilian aquatic sediments. Microchemical Journal, 2017, 133, 43–48. DOI: 10.1016/j.microc.2017.03.009. View Source

Superiority of 13C Labeling Over Deuterium Labeling for PBDE Internal Standards

Comparative studies on polycyclic aromatic hydrocarbons (PAHs) and other environmental contaminants have demonstrated that 13C-labeled internal standards exhibit chromatographic retention times essentially identical to the native analyte (ΔtR < 0.01 min), whereas deuterium-labeled analogs can show retention time shifts of 0.1–0.3 min on non-polar GC columns due to the inverse isotope effect on van der Waals interactions [1]. For PBDEs, which are highly hydrophobic (log Kow of BDE-138 estimated at 7.9) and elute in the high-temperature region of the GC oven, even small retention time differences can lead to differential matrix effects and quantification errors of 10–30% when using deuterated internal standards [2]. The 13C12 substitution places the isotopic label on the carbon backbone rather than on hydrogen atoms, eliminating the risk of H/D exchange that can occur with deuterated PBDEs during sample preparation and storage.

13C vs. deuterium labeling

Class-level inference

ΔtR

13C labeling ensures near-identical chromatographic behavior and eliminates H/D exchange.

Preferred under EPA Method 1614 for trace PBDE analysis.

Congener specificity

Supporting evidence

BDE-138 resolved from BDE-153/154 on Rtx-1614; X-ray structure confirmed

Matched 13C12-BDE-138 avoids misidentification from shared fragment ions.

Required for congener-specific regulatory reporting.

Certified traceability

Direct head-to-head comparison

ISO 17034, 50 μg/mL ± 5%, 98% purity vs. uncertified neat compound

Lot-specific CoA supports ISO/IEC 17025 measurement uncertainty budgets.

Non-certified standards shift verification burden to user lab.

Evidence Dimension	Chromatographic co-elution fidelity and quantification accuracy of labeled internal standard vs. native analyte
Target Compound Data	13C12 labeling: ΔtR < 0.01 min; no H/D exchange possible; identical ionization efficiency in EI and NCI modes
Comparator Or Baseline	Deuterium labeling (e.g., PBDE-dx): ΔtR 0.1–0.3 min observed for PAHs; potential H/D exchange during sample preparation; differential ion suppression reported
Quantified Difference	Retention time shift < 0.01 min (13C) vs. 0.1–0.3 min (2H); quantification error potential 10–30% higher with deuterated IS in complex matrices
Conditions	GC-MS analysis of hydrophobic semi-volatile organic compounds; class-level inference from PAH and PBDE literature

Why This Matters

For high-stakes regulatory quantification of BDE-138 at trace levels (pg/g) in lipid-rich biological tissues or high-organic-carbon sediments, the superior chromatographic fidelity of 13C12 labeling directly reduces matrix-related quantification bias, making it the preferred internal standard format under EPA Method 1614 and EU Directive 2014/118/EU guidelines for PBDE analysis.

• [1] It is considered that the 13C-labeled internal standard is more suitable for accurate quantification because its physico-chemical properties and chromatographic behaviors are more similar to those of native target analyte in comparison with the deuterium-labeled internal standard. Journal of Chromatography A, 2006, 1133(1-2), 184-194. View Source
• [2] ¹³C labelled internal standards—a solution to minimize ion suppression effects in liquid chromatography-tandem mass spectrometry analyses of drugs in biological samples? Journal of Chromatography B, 2012, 883-884, 33-39. PMID: 21995880. View Source

Congener-Specific Quantification: Why BDE-138 Requires Its Own Matched Labeled Standard

Among the 42 possible hexabrominated diphenyl ether congeners, BDE-138 (2,2′,3,4,4′,5′-hexaBDE) is structurally distinct from the more abundant BDE-153 (2,2′,4,4′,5,5′-hexaBDE, CAS 68631-49-2) and BDE-154 (2,2′,4,4′,5,6′-hexaBDE, CAS 207122-15-4) in its bromine substitution pattern on the 3- and 5-positions of ring B [1]. The unlabeled compound has been unambiguously characterized by X-ray crystallography, confirming its unique three-dimensional structure [2]. In environmental samples, BDE-138 co-occurs with BDE-153 and BDE-154, and while these congeners can be chromatographically resolved on a 30 m Rtx-1614 column (0.10 μm film thickness), their electron ionization mass spectra share major fragment ions (e.g., m/z 483.7, 563.6), making congener identification by MS alone unreliable without retention time matching to the authentic 13C12-labeled congener. Using 13C12-BDE-153 instead of 13C12-BDE-138 would lead to misidentification or inaccurate quantification of BDE-138 due to retention time offsets and potential co-elution.

Congener specificity

Supporting evidence

BDE-138 resolved from BDE-153/154 on Rtx-1614; X-ray structure confirmed

Matched 13C12-BDE-138 avoids misidentification from shared fragment ions.

Required for congener-specific regulatory reporting.

Evidence Dimension	Structural and chromatographic specificity of BDE-138 vs. other hexa-BDE congeners
Target Compound Data	BDE-138: Br substitution at positions 2,2′,3,4,4′,5′; m.p. 135-136 °C; X-ray structure confirmed
Comparator Or Baseline	BDE-153 (2,2′,4,4′,5,5′-hexaBDE) and BDE-154 (2,2′,4,4′,5,6′-hexaBDE); different bromine substitution pattern, distinct retention times on Rtx-1614
Quantified Difference	Three distinct chromatographic peaks on 30 m × 0.25 mm × 0.10 μm Rtx-1614 column under standard PBDE oven program; BDE-138 elutes between BDE-153 and BDE-154 under most conditions
Conditions	GC-EI/LRMS on Rtx-1614 column (30 m × 250 μm, 0.10 μm); X-ray crystallography for structural confirmation

Why This Matters

Regulatory monitoring programs under the Stockholm Convention require congener-specific quantification because different hexa-BDE congeners have distinct toxicological profiles, bioaccumulation factors, and environmental persistence; using the wrong labeled congener invalidates the analytical result and may lead to non-compliance with regulatory reporting limits.

• [1] Exposome-Explorer. BDE-138 Compound Entry. IARC. Synonym: 2,2',3,4,4',5'-Hexabromodiphenyl ether. View Source
• [2] Synthesis and Characterization of Polybrominated Diphenyl Ethers – Unlabelled and Radiolabelled Tetra-, Penta- and Hexabromodiphenyl Ethers. Acta Chemica Scandinavica, 1996, 50, 802-807. DOI: 10.3891/acta.chem.scand.50-0802. View Source

Certified Concentration Traceability Under ISO 17034 for Regulatory Compliance

The CIL 13C12-BDE-138 standard (EO-5035) is manufactured under ISO 17034 accreditation for reference material producers, with a certified concentration of 50 μg/mL in nonane and a lot-specific Certificate of Analysis (CoA) that documents verified concentration, isotopic enrichment (99% 13C12), and chemical purity (98%) [1]. In comparison, the MedChemExpress product provides no certified concentration (the product is a neat solid or non-certified solution), no ISO accreditation claim, and the purity specification is listed only as 'usually 95%' on third-party aggregation sites without a downloadable CoA [2]. This distinction is material: EPA Method 1614 and ISO 22032:2006 require the use of certified reference materials with documented metrological traceability for PBDE quantification in environmental compliance testing. Using a non-certified standard shifts the burden of concentration verification onto the end-user laboratory, requiring additional in-house characterization that increases method development time and cost.

Certified traceability

Direct head-to-head comparison

ISO 17034, 50 μg/mL ± 5%, 98% purity vs. uncertified neat compound

Lot-specific CoA supports ISO/IEC 17025 measurement uncertainty budgets.

Non-certified standards shift verification burden to user lab.

Evidence Dimension	Metrological traceability and documentation of standard concentration
Target Compound Data	50 μg/mL ± 5% in nonane, ISO 17034 certified, lot-specific CoA with isotopic enrichment (99% 13C12) and purity (98%)
Comparator Or Baseline	Neat compound (MedChemExpress); concentration not certified; purity 'usually 95%' per third-party listing; no ISO accreditation; CoA not publicly accessible
Quantified Difference	Certified concentration with ±5% uncertainty vs. uncertified concentration; documented 98% purity vs. 'usually 95%'; no ISO 17034 claim for comparator
Conditions	Product specification and quality system comparison between CIL (via Amerigo Scientific) and MedChemExpress

Why This Matters

For laboratories operating under ISO/IEC 17025 accreditation or Good Laboratory Practice (GLP), the availability of a lot-specific CoA with certified concentration and isotopic enrichment is not optional—it is a mandatory input for measurement uncertainty budgets and is subject to audit scrutiny; procuring a non-certified product can result in non-conformance findings during regulatory inspections.

• [1] Amerigo Scientific. 2,2′,3,4,4′,5′-HexaBDE (BDE-138) (¹³C₁₂, 99%) 50 µg/mL in nonane. Catalog No. SILS473731CAM. Purity: 98%. ISO 17034 accredited. View Source
• [2] PeptideDB. 1,2,3-Tribromo-4-(2,4,5-tribromophenoxy)benzene-13C12 Product Database. Purity typically 95%. View Source

Procurement-Relevant Application Scenarios for 13C12-BDE-138

Isotope Dilution Quantification of BDE-138 in Environmental Monitoring Programs

The certified concentration (50 μg/mL ± 5% in nonane) and 99% 13C12 isotopic enrichment of CIL's 13C12-BDE-138 enable its direct use as an injection internal standard in GC-EI/LRMS or GC-NCI/MS methods for PBDE analysis in soil, sediment, and water samples under EPA Method 1614 and Stockholm Convention monitoring protocols. The documented precision (RSD 1.8%–8.6%) and recovery (82.6%–112%) achieved when using this standard in validated soil methods [1] support its selection for regulatory compliance workflows where measurement uncertainty must be demonstrably below 20% RSD. The ISO 17034 CoA provides the metrological traceability required for ISO/IEC 17025 accredited laboratories [2].

Biota and Food Safety Analysis for Persistent Organic Pollutant (POP) Residues

In biological tissue analysis (fish, marine mammals, human serum), lipid-rich matrices cause severe ion suppression and variable extraction recovery for PBDEs. The +12 Da mass shift of 13C12-BDE-138 enables accurate correction of these matrix effects when used as a surrogate or syringe internal standard, as demonstrated by the isotope dilution protocol employing 13C12-labeled PBDEs at 50 pg/μL spike levels in freeze-dried tissue Soxhlet extraction [1]. The superior chromatographic co-elution fidelity of 13C labeling over deuterium alternatives (ΔtR < 0.01 min vs. 0.1–0.3 min) [2] is particularly critical in biota matrices where co-extracted lipids can differentially retain analytes with even slight retention time differences.

In Vitro Toxicology and Metabolism Studies Requiring Quantification of BDE-138 Parent Compound

In toxicological exposure studies of hexa-BDE congeners, BDE-138 must be distinguished from its debromination metabolites and from co-administered congeners (BDE-153, BDE-154). The congener-specific identity of 13C12-BDE-138, confirmed by X-ray crystallography [1], ensures that parent compound depletion can be tracked without interference from other hexa-BDE congeners or hydroxylated metabolites. The 99% 13C12 enrichment minimizes native isotopologue contribution to the internal standard channel at the low nanomolar concentrations typically used in cell-based assays.

Reference Standard for Method Development and Inter-Laboratory Calibration Exercises

The certified concentration and lot-specific CoA of 13C12-BDE-138 (CIL EO-5035) make it suitable as a calibration reference standard for GC-MS instrument performance qualification and for inter-laboratory comparison studies. The documented linear range (5.00–500 μg/L) and detection limit (0.04–0.51 μg/L as 3s) achieved in validated soil methods [1] provide benchmark performance criteria that other laboratories can use to verify their own method implementation. The traceability to ISO 17034 ensures that results from different laboratories using this same certified standard can be directly compared without additional cross-calibration.

Application

Selection Property

Validation Focus

Environmental monitoring (EPA 1614 / Stockholm Convention)

Certified concentration with metrological traceability

Method precision and recovery benchmarks; ISO 17034 CoA review

Biota and food safety POP residue analysis

+12 Da mass shift and chromatographic co-elution fidelity

Matrix effect correction and recovery consistency in lipid-rich samples

In vitro toxicology and metabolism studies

Congener-specific identity and isotopic purity (99% 13C12)

Interference-free tracking of parent BDE-138 from metabolites and co-analytes

Method development and inter-laboratory calibration

Lot-specific CoA under ISO 17034 accreditation

Linear range and detection limit benchmarks; cross-lab comparability

• [1] Determination of Polybromo Diphenyl Ethers and Hexabromobiphenyl in Soil by ASE-GC-MS. Physical Testing and Chemical Analysis (Part B), 2018, 54(7). View Source
• [2] Amerigo Scientific. 13C12-BDE-138 (99%) 50 μg/mL in nonane, ISO 17034. Catalog No. SILS473731CAM. View Source